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Compound of Interest

Compound Name: ERD-308

Cat. No.: B607359

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling and disposal of ERD-308, a potent Proteolysis Targeting Chimera (PROTAC)
estrogen receptor degrader. This document provides immediate safety and logistical
information to ensure the responsible management of this compound and associated waste
streams in a laboratory setting.

As a potent, biologically active compound, ERD-308 requires careful handling and adherence
to strict disposal protocols to ensure the safety of laboratory personnel and to prevent
environmental contamination. While a specific Safety Data Sheet (SDS) for ERD-308 is not
publicly available, this guide consolidates best practices for the disposal of similar research-
grade, biologically active small molecules and their solutions.

l. Quantitative Data Summary for ERD-308 Disposal

The following table summarizes key quantitative and qualitative parameters for the safe
disposal of ERD-308 and related materials. These are based on general laboratory chemical

waste guidelines.
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Parameter

Guideline

Justification & Remarks

Waste Segregation

All ERD-308 waste must be
segregated as hazardous

chemical waste.

Prevents accidental exposure
and ensures proper treatment.
Do not mix with biohazardous
or radioactive waste unless it is

dually contaminated.

pH of Aqueous Waste

Neutral pH (6-8) is preferred

before collection.

Avoids reactive hazards.
However, drain disposal of
agueous solutions containing

ERD-308 is not recommended.

Container Headspace

Leave at least 10% headspace

in liquid waste containers.

Prevents spills and allows for

vapor expansion.

Contaminated Sharps

Dispose of in a designated,
puncture-proof sharps

container for chemical waste.

Prevents physical injury and

chemical exposure.

Solid Waste

Collect in a clearly labeled,
sealed container (e.g., a palil

lined with a clear plastic bag).

Prevents aerosolization and
contamination. Do not use
biohazard bags for chemical

waste.[1]

DMSO Solutions

Collect in a designated,
compatible container for
halogenated or non-
halogenated solvent waste, as
per your institution's

guidelines.

DMSO can penetrate the skin
and may carry dissolved
substances with it. It should be
disposed of as a combustible
solvent, typically via

incineration.[2][3]

Il. Experimental Protocols: Step-by-Step Disposal

Procedures

The following protocols provide detailed methodologies for the proper disposal of ERD-308 in

various forms.

A. Disposal of Unused or Expired Solid ERD-308
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e Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and appropriate
chemical-resistant gloves (butyl rubber is recommended for handling DMSO solutions).[3]

o Container Preparation: Obtain a designated hazardous chemical waste container from your
institution's Environmental Health & Safety (EHS) department. The container should be
clearly labeled "Hazardous Waste" and include the full chemical name ("ERD-308"), CAS
number (2320561-35-9), and any known hazards.

o Transfer: Carefully transfer the solid ERD-308 into the waste container in a chemical fume
hood to avoid inhalation of any dust.

e Sealing and Storage: Securely close the waste container and store it in a designated satellite
accumulation area for hazardous waste. Ensure the storage area is well-ventilated and away
from incompatible materials.

o Waste Pickup: Arrange for pickup by your institution's EHS department for proper disposal,
which will likely involve incineration at a licensed facility.

B. Disposal of ERD-308 Solutions (e.g., in DMSO)
o PPE: Adhere to the same PPE requirements as for solid ERD-308.

o Waste Collection: Collect all liquid waste containing ERD-308, including stock solutions and
experimental dilutions, in a dedicated, leak-proof, and chemically compatible liquid waste
container. Do not pour any amount down the drain.[4][5]

o Labeling: Clearly label the liquid waste container with "Hazardous Waste," the full chemical
names of all components (e.g., "ERD-308 in Dimethyl Sulfoxide"), their approximate
concentrations, and any relevant hazard information.

o Storage: Keep the liquid waste container tightly sealed when not in use and store it in
secondary containment (e.g., a spill tray) within a designated satellite accumulation area.

o Disposal: Request a waste pickup from your institution's EHS department. The typical
disposal method for organic solvent waste is incineration.[2]

C. Disposal of Contaminated Labware and Materials
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» Sharps: Needles, syringes, and other contaminated sharps should be placed directly into a
designated, puncture-resistant sharps container for chemically contaminated sharps.[1] Do
not mix with biohazardous sharps.

o Glassware: Empty and rinse glassware that has come into contact with ERD-308. The first
rinse should be collected as hazardous liquid waste.[5][6] Subsequent rinses with water may
be permissible for drain disposal, but consult your local EHS guidelines.

e Solid Waste: Gloves, pipette tips, and other disposable solid materials contaminated with
ERD-308 should be collected in a designated solid chemical waste container.[1] This is
typically a pail lined with a clear plastic bag.[1] Do not use red biohazard bags.[6]

o Labeling and Sealing: Seal the bag or container when it is three-quarters full, label it as
"Hazardous Waste" with the name of the contaminating chemical (ERD-308), and arrange for
EHS pickup.

lll. Mandatory Visualizations
ERD-308 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste
generated from laboratory activities involving ERD-308.
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Caption: Logical workflow for the segregation and disposal of ERD-308 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
http://www.protocol-online.org/biology-forums/posts/21688.html
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://ehs.stanford.edu/topic/chemical-safety/chemical-waste-disposal
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b607359#erd-308-proper-disposal-procedures
https://www.benchchem.com/product/b607359#erd-308-proper-disposal-procedures
https://www.benchchem.com/product/b607359#erd-308-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607359?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

